1-(4-Chloro-3-fluorophenyl)but-3-EN-1-amine

• Molecular Formula: C10H11ClFN
• Molecular Weight: 199.65 g/mol
• IUPAC Name: 1-(4-chloro-3-fluorophenyl)but-3-en-1-amine
• InChI: InChI=1S/C10H11ClFN/c1-2-3-10(13)7-4-5-8(11)9(12)6-7/h2,4-6,10H,1,3,13H2
• InChI Key: UERAXJSDXFBNNF-UHFFFAOYSA-N
• Canonical SMILES: C=CCC(C1=CC(=C(C=C1)Cl)F)N

Description

1-(4-Chloro-3-fluorophenyl)but-3-EN-1-amine is an organic compound characterized by the presence of a 4-chloro-3-fluorophenyl group attached to a but-3-en-1-amine moiety.

Preparation Methods

The synthesis of 1-(4-Chloro-3-fluorophenyl)but-3-EN-1-amine can be achieved through several synthetic routes. One common method involves the reaction of 4-chloro-3-fluorobenzaldehyde with allylamine under appropriate reaction conditions. The reaction typically requires a catalyst and may be carried out under reflux conditions to ensure complete conversion . Industrial production methods often involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity of the final product .

Chemical Reactions Analysis

1-(4-Chloro-3-fluorophenyl)but-3-EN-1-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur, especially at the halogenated phenyl ring, using reagents like sodium methoxide or potassium tert-butoxide.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction typically produces amines or alcohols .

Scientific Research Applications

1-(4-Chloro-3-fluorophenyl)but-3-EN-1-amine has a wide range of applications in scientific research:

Chemistry: It serves as an important intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is used in the study of biological pathways and mechanisms, particularly those involving amine-containing molecules.

Medicine: Research into potential therapeutic applications, such as the development of new drugs targeting specific molecular pathways, is ongoing.

Industry: It is utilized in the production of specialty chemicals and materials, contributing to advancements in various industrial processes.

Mechanism of Action

The mechanism of action of 1-(4-Chloro-3-fluorophenyl)but-3-EN-1-amine involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can lead to changes in cellular signaling pathways, ultimately affecting various biological processes .

Comparison with Similar Compounds

1-(4-Chloro-3-fluorophenyl)but-3-EN-1-amine can be compared with other similar compounds, such as:

1-(4-Chloro-2-fluorophenyl)but-3-EN-1-amine: This compound differs by the position of the fluorine atom on the phenyl ring, which can influence its reactivity and biological activity.

1-(4-Fluorophenyl)but-3-EN-1-amine: The absence of the chlorine atom in this compound results in different chemical and biological properties.